Cas no 2679939-87-6 (rac-(2R,4S,5S)-2,5-dimethyl-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid)

• Product Name: rac-(2R,4S,5S)-2,5-dimethyl-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid
• CAS No: 2679939-87-6
• MF: C₁₀H₁₄F₃NO₃
• MW: 253.218273639679
• CID: 5644298
• PubChem ID: 165939770
• Update Time: 2025-05-22

rac-(2R,4S,5S)-2,5-dimethyl-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2679939-87-6
• rac-(2R,4S,5S)-2,5-dimethyl-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid
• EN300-28279254

• Inchi： 1S/C10H14F3NO3/c1-5-4-14(9(17)10(11,12)13)6(2)3-7(5)8(15)16/h5-7H,3-4H2,1-2H3,(H,15,16)/t5-,6-,7+/m1/s1
• InChI Key： IZCYIHFXMAEWLF-QYNIQEEDSA-N
• SMILES： FC(C(N1C[C@@H](C)[C@@H](C(=O)O)C[C@H]1C)=O)(F)F

Computed Properties

• Exact Mass: 253.09257779g/mol
• Monoisotopic Mass: 253.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.6Ų

Additional information on rac-(2R,4S,5S)-2,5-dimethyl-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid

Research Brief on rac-(2R,4S,5S)-2,5-dimethyl-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid (CAS: 2679939-87-6)

In recent years, the compound rac-(2R,4S,5S)-2,5-dimethyl-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid (CAS: 2679939-87-6) has garnered significant attention in the field of chemical biology and medicinal chemistry. This chiral piperidine derivative, characterized by its trifluoroacetyl group and carboxylic acid functionality, has shown promising potential in drug discovery and development. The unique structural features of this compound make it a valuable intermediate for the synthesis of bioactive molecules, particularly in the design of enzyme inhibitors and receptor modulators.

Recent studies have focused on the synthetic routes and applications of rac-(2R,4S,5S)-2,5-dimethyl-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid. A 2023 publication in the Journal of Medicinal Chemistry detailed an efficient asymmetric synthesis of this compound, highlighting its role as a key intermediate in the production of novel protease inhibitors. The study demonstrated that the trifluoroacetyl group enhances the compound's binding affinity to target enzymes, while the carboxylic acid moiety facilitates interactions with active-site residues. These findings underscore the compound's utility in rational drug design.

Pharmacological investigations have revealed that derivatives of rac-(2R,4S,5S)-2,5-dimethyl-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid exhibit potent activity against several disease targets. For instance, a series of analogs showed nanomolar inhibition of viral proteases in a 2024 study published in Bioorganic & Medicinal Chemistry Letters. The researchers attributed this activity to the compound's ability to adopt a bioactive conformation that mimics the transition state of peptide hydrolysis. Furthermore, molecular docking studies confirmed favorable interactions between the trifluoroacetyl group and hydrophobic pockets in the enzyme's active site.

The compound's potential extends beyond antiviral applications. A recent patent application (WO2023124567) describes its use in the development of central nervous system (CNS) therapeutics. The patent highlights the compound's ability to cross the blood-brain barrier, a property attributed to its optimal lipophilicity (calculated logP of 1.8) and molecular weight (279.2 g/mol). This makes rac-(2R,4S,5S)-2,5-dimethyl-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid a promising scaffold for neurodegenerative disease drug candidates.

From a synthetic chemistry perspective, recent advances have improved the scalability and enantioselectivity of rac-(2R,4S,5S)-2,5-dimethyl-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid production. A 2023 Organic Process Research & Development paper reported a continuous flow synthesis method that achieves >99% ee and 85% overall yield. This technological advancement addresses previous challenges in large-scale production, making the compound more accessible for medicinal chemistry programs.

In conclusion, rac-(2R,4S,5S)-2,5-dimethyl-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid (CAS: 2679939-87-6) represents a versatile building block in modern drug discovery. Its unique structural features, demonstrated biological activities, and improved synthetic accessibility position it as a valuable tool for developing novel therapeutics across multiple disease areas. Future research directions may explore its applications in targeted protein degradation and covalent inhibitor design, leveraging its reactive functional groups for innovative drug modalities.